Cas no 255876-52-9 (5-(2,4-Dichlorophenyl)oxazole-4-carboxylic acid)

• Product Name: 5-(2,4-Dichlorophenyl)oxazole-4-carboxylic acid
• CAS No: 255876-52-9
• MF: C₁₀H₅Cl₂NO₃
• MW: 258.057600736618
• MDL: MFCD01934490
• CID: 246821
• PubChem ID: 2739755
• Update Time: 2025-10-28

5-(2,4-Dichlorophenyl)oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dichlorophenyl)oxazole-4-carboxylic acid
• 4-Oxazolecarboxylicacid, 5-(2,4-dichlorophenyl)-
• 5-(2,4-DICHLOROPHENYL)-1,3-OXAZOLE-4-CARBOXYLIC ACID
• AC1MCAWI
• ACMC-209gl4
• ACT06452
• ANW-25766
• CTK1A0481
• MolPort-001-758-851
• SureCN4369750
• DTXSID60372336
• 255876-52-9
• A877542
• SCHEMBL4369750
• 5-(2,4-Dichlorophenyl)oxazole-4-carboxylicAcid
• 5-(2,4-dichlorophenyl)oxazole-4-carboxylic acid, AldrichCPR
• MFCD01934490
• CS-0204980
• AC5740
• AKOS010901136
• PS-3487
• 5-(2,4-Dichloro-phenyl)-oxazole-4-carboxylic acid
• SY023712
• DB-381482
• 5-(2,4-dichlorophenyl)-4-oxazolecarboxylic acid

• MDL： MFCD01934490
• Inchi： 1S/C10H5Cl2NO3/c11-5-1-2-6(7(12)3-5)9-8(10(14)15)13-4-16-9/h1-4H,(H,14,15)
• InChI Key： GFJOSDQVNCMKER-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=C(C(=O)O)N=CO1)Cl

Computed Properties

• Exact Mass: 256.96500
• Monoisotopic Mass: 256.9646484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.543
• Boiling Point: 388.5 ℃ at 760 mmHg
• Flash Point: 188.8°C
• Refractive Index: 1.609
• PSA: 63.33000
• LogP: 3.34660
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(2,4-Dichlorophenyl)oxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-(2,4-Dichlorophenyl)oxazole-4-carboxylic acid

Introduction to 5-(2,4-Dichlorophenyl)oxazole-4-carboxylic acid (CAS No. 255876-52-9)

5-(2,4-Dichlorophenyl)oxazole-4-carboxylic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic aromatic carboxylic acid derivative has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound’s molecular structure, featuring a 5-(2,4-Dichlorophenyl)oxazole core, positions it as a versatile scaffold for developing novel therapeutic agents. Its chemical properties, including solubility, stability, and reactivity, make it a valuable intermediate in synthetic organic chemistry.

The CAS No. 255876-52-9 identifier is a globally recognized numerical code that uniquely characterizes this chemical substance. This standardized numbering system ensures precise identification and differentiation of chemicals in scientific literature, industrial applications, and regulatory compliance. The significance of this CAS number lies in its ability to streamline communication among researchers, manufacturers, and regulatory bodies, facilitating accurate documentation and handling of the compound.

Recent advancements in the field of medicinal chemistry have highlighted the importance of oxazole derivatives as pharmacophores in drug design. The 5-(2,4-Dichlorophenyl)oxazole moiety exhibits promising biological activities, making it a focal point for academic and industrial research. Studies have demonstrated its potential in modulating various biological pathways, including enzyme inhibition and receptor binding. These findings underscore the compound’s significance as a building block for developing novel therapeutic interventions.

The carboxylic acid functional group at the 4-position of the oxazole ring introduces additional reactivity, enabling diverse chemical modifications. This feature is particularly advantageous in synthetic chemistry, as it allows for the facile introduction of other pharmacophoric elements or bioisosteric replacements to enhance drug-like properties such as bioavailability and metabolic stability. The combination of these structural features makes 5-(2,4-Dichlorophenyl)oxazole-4-carboxylic acid a compelling candidate for further exploration in medicinal chemistry.

In the context of contemporary pharmaceutical research, the development of small-molecule inhibitors targeting key enzymes and receptors has been a cornerstone of drug discovery efforts. The 5-(2,4-Dichlorophenyl)oxazole scaffold has shown promise in this regard, with several derivatives exhibiting inhibitory activity against enzymes involved in inflammatory pathways and cancer metabolism. For instance, recent studies have explored its potential as an inhibitor of cyclooxygenase (COX) enzymes, which play a crucial role in prostaglandin synthesis and are implicated in pain and inflammation.

Moreover, the 5-(2,4-Dichlorophenyl)oxazole-4-carboxylic acid derivative has been investigated for its antimicrobial properties. Preliminary research suggests that certain analogs exhibit activity against Gram-positive bacteria and fungi by interfering with essential cellular processes. This finding is particularly relevant in light of the growing threat of antibiotic-resistant pathogens, where novel antimicrobial agents are urgently needed.

The synthesis of 5-(2,4-Dichlorophenyl)oxazole-4-carboxylic acid involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps typically include halogenation reactions on the aromatic ring followed by cyclization to form the oxazole heterocycle. The introduction of the carboxylic acid group is often achieved through oxidation or hydrolysis techniques. These synthetic strategies highlight the compound’s accessibility while also demonstrating the versatility of modern organic synthesis methodologies.

The compound’s physicochemical properties have been thoroughly characterized to understand its behavior in biological systems and during formulation processes. Parameters such as solubility profile (both aqueous and organic solvents), melting point, and thermal stability provide critical insights into its suitability for various applications. For example, solubility data guide formulation scientists in designing optimal delivery systems that enhance bioavailability and therapeutic efficacy.

In conclusion,5-(2,4-Dichlorophenyl)oxazole-4-carboxylic acid (CAS No. 255876-52-9) represents a fascinating subject of study within pharmaceutical chemistry. Its unique structural features offer a rich foundation for designing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications and synthetic pathways for this compound,5-(2,4-Dichlorophenyl)oxazole-4-carboxylic acid is poised to remain at the forefront of medicinal chemistry innovation.